Cas no 941959-50-8 (2-(4-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 2-(4-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941959-50-8
• MF: C₁₉H₁₇FN₄O₃
• MW: 368.361687421799
• CID: 5823780
• PubChem ID: 16898264
• Update Time: 2025-07-01

2-(4-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-c][1,2,4]triazine-3,4-dione, 2-[(4-fluorophenyl)methyl]-2,6,7,8-tetrahydro-8-(4-methoxyphenyl)-
• AKOS024640553
• F2334-0305
• CCG-300014
• 2-[(4-fluorophenyl)methyl]-8-(4-methoxyphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• 941959-50-8
• 2-(4-fluorobenzyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
• 2-(4-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

• Inchi： 1S/C19H17FN4O3/c1-27-16-8-6-15(7-9-16)22-10-11-23-17(25)18(26)24(21-19(22)23)12-13-2-4-14(20)5-3-13/h2-9H,10-12H2,1H3
• InChI Key： JKMNMCZWDZJOMC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C(=O)C(=O)N2CCN(C3=CC=C(OC)C=C3)C2=N1

Computed Properties

• Exact Mass: 368.12846858g/mol
• Monoisotopic Mass: 368.12846858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 511.3±60.0 °C(Predicted)
• pka: 0.28±0.20(Predicted)

Additional information on 2-(4-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

Introduction to Compound with CAS No. 941959-50-8 and Its Applications in Modern Chemical Biology

Compound with the CAS number 941959-50-8 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name of this compound is 2-(4-fluorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione. This complex structure suggests a rich chemical profile that has been explored for various potential applications in drug discovery and therapeutic development.

The core structure of this compound features an imidazo[2,1-c][1,2,4]triazine scaffold, which is a heterocyclic compound known for its biological activity. The presence of both fluorine and methoxy substituents in the aromatic rings introduces unique electronic and steric properties that can influence the compound's interactions with biological targets. These substituents are strategically positioned to enhance binding affinity and selectivity, making the compound a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic benefits. The imidazo[2,1-c][1,2,4]triazine scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, it has shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in this compound's structure allows it to interact with these targets in a highly specific manner.

One of the most notable features of this compound is its dual functionality. The fluorophenyl and methoxyphenyl groups not only contribute to the compound's overall stability but also enhance its solubility and bioavailability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues in vivo. Additionally, the presence of multiple hydrogen bond donors and acceptors within the molecule facilitates strong interactions with biological receptors.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods allow for the efficient introduction of functional groups at specific positions within the molecule, which is essential for achieving the desired biological activity.

In terms of biological activity, preliminary studies have indicated that this compound exhibits potent inhibitory effects on certain enzymes associated with inflammatory diseases. The imidazo[2,1-c][1,2,4]triazine core has been shown to disrupt key signaling pathways involved in inflammation, making it a potential lead compound for developing anti-inflammatory therapies. Furthermore, the presence of both fluorine and methoxy substituents enhances its binding affinity to target proteins.

The fluorine atom in particular plays a critical role in modulating the compound's pharmacokinetic properties. Fluorinated aromatic compounds are known for their improved metabolic stability and increased lipophilicity, which can lead to better oral bioavailability. This makes the compound an attractive candidate for further development into an oral therapeutic agent.

Efforts are currently underway to optimize the synthesis of this compound to improve yield and scalability. Researchers are exploring novel synthetic routes that minimize byproduct formation and maximize efficiency. Additionally, computational modeling techniques are being used to predict and refine the compound's interactions with biological targets.

The methoxyphenyl group also contributes significantly to the compound's overall properties. This substituent not only enhances solubility but also influences electronic distribution within the molecule. By carefully positioning electron-withdrawing groups such as fluorine adjacent to methoxy groups, researchers can fine-tune the compound's reactivity and binding characteristics.

The potential applications of this compound extend beyond anti-inflammatory therapies. Preliminary data suggest that it may also have antiviral and anticancer properties. The ability of imidazo[2,1-c][1,2,4]triazine derivatives to modulate multiple biological pathways makes them versatile tools for drug discovery.

In conclusion, Compound with CAS No. 941959-50-8 represents a significant advancement in the development of novel heterocyclic compounds for therapeutic use. Its unique structure combining fluorophenyl, methoxyphenyl, and an imidazo[2,1-c][1,2,4]triazine core positions it as a promising candidate for further investigation in various disease areas. Continued research into its synthesis and biological activity will likely uncover new opportunities for medical intervention.